Cas no 21469-24-9 (Hexanamide, N-[2-(1H-indol-3-yl)ethyl]-)

• Product name: Hexanamide, N-[2-(1H-indol-3-yl)ethyl]-
• CAS No: 21469-24-9
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 1401341
• PubChem ID: 11139792

Hexanamide, N-[2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Hexanamide, N-[2-(1H-indol-3-yl)ethyl]-
• N-hexanoyl tryptamine
• 21469-24-9
• AKOS008408198
• N-[2-(1H-indol-3-yl)ethyl]hexanamide
• EN300-43378482
• G44592
• CHEMBL3233982

• Inchi： InChI=1S/C16H22N2O/c1-2-3-4-9-16(19)17-11-10-13-12-18-15-8-6-5-7-14(13)15/h5-8,12,18H,2-4,9-11H2,1H3,(H,17,19)
• InChI Key： OWDGAJSMIRYNEG-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)NCCC1=CNC2=CC=CC=C21

Computed Properties

• Exact Mass: 258.17336
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• PSA: 44.89